Cas no 106652-46-4 (3-Pyridinecarbonitrile,6-(2-hydroxyethyl)-)

3-Pyridinecarbonitrile,6-(2-hydroxyethyl)- structure
106652-46-4 structure
Product Name:3-Pyridinecarbonitrile,6-(2-hydroxyethyl)-
CAS No:106652-46-4
MF:C8H8N2O
MW:148.16192150116
CID:127252
PubChem ID:19045350
Update Time:2025-04-18

3-Pyridinecarbonitrile,6-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile,6-(2-hydroxyethyl)-
    • Nicotinonitrile,6-(2-hydroxyethyl)- (6CI)
    • 3-Pyridinecarbonitrile,6-(2-hydroxyethyl)-(9CI)
    • 6-(2-hydroxyethyl)nicotinonitrile
    • 5-cyano-2-(2-hydroxyethyl)pyridine
    • 106652-46-4
    • XHXNGBPRSACNMJ-UHFFFAOYSA-N
    • SCHEMBL8569361
    • 6-(2-hydroxyethyl)pyridine-3-carbonitrile
    • FT-0718421
    • Inchi: 1S/C8H8N2O/c9-5-7-1-2-8(3-4-11)10-6-7/h1-2,6,11H,3-4H2
    • InChI Key: XHXNGBPRSACNMJ-UHFFFAOYSA-N
    • SMILES: OCCC1C=CC(C#N)=CN=1

Computed Properties

  • Exact Mass: 148.06374
  • Monoisotopic Mass: 148.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.9A^2
  • XLogP3: 0.2

Experimental Properties

  • PSA: 56.91
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